Cas no 2138268-73-0 (2-methyl-2-(oxolan-2-yl)propan-1-amine hydrochloride)

• Product Name: 2-methyl-2-(oxolan-2-yl)propan-1-amine hydrochloride
• CAS No: 2138268-73-0
• CID: 4641018
• PubChem ID: 132344524
• Update Time: 2025-09-28

2-methyl-2-(oxolan-2-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(oxolan-2-yl)propan-1-amine hydrochloride

Additional information on 2-methyl-2-(oxolan-2-yl)propan-1-amine hydrochloride

Introduction to 2-Methyl-2-(oxolan-2-yl)propan-1-amine Hydrochloride (CAS No. 2138268-73-0)

2-Methyl-2-(oxolan-2-yl)propan-1-amine hydrochloride, with the CAS number 2138268-73-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its unique structural features, which include a substituted oxolane ring and a methyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-methyl-2-(oxolan-2-yl)propan-1-amine hydrochloride can be represented as C₉H₁₉N·HCl. The presence of the oxolane ring, which is a five-membered cyclic ether, imparts specific conformational stability and rigidity to the molecule. This structural rigidity is crucial for its interactions with biological targets, such as receptors and enzymes, which are often highly specific in their binding requirements.

Recent studies have explored the pharmacological properties of 2-methyl-2-(oxolan-2-yl)propan-1-amine hydrochloride. One notable area of research is its potential as a modulator of neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's effects on serotonin and dopamine receptors. The results indicated that 2-methyl-2-(oxolan-2-yl)propan-1-amine hydrochloride exhibits selective binding to serotonin receptors, particularly the 5-HT_1A subtype, which is implicated in various neurological disorders such as anxiety and depression.

In addition to its receptor modulation properties, 2-methyl-2-(oxolan-2-yl)propan-1-amine hydrochloride has also shown promise in preclinical studies for its potential neuroprotective effects. A 2020 study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that the compound can reduce oxidative stress and inflammation in neuronal cells. These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 2-methyl-2-(oxolan-2-yl)propan-1-amine hydrochloride involves several steps, including the formation of the oxolane ring and subsequent functional group manipulations. A common synthetic route involves the reaction of an appropriate aldehyde with an amine followed by cyclization to form the oxolane ring. The final step involves the conversion of the free amine to its hydrochloride salt, which enhances its solubility and stability for pharmaceutical applications.

The safety profile of 2-methyl-2-(oxolan-2-yl)propan-1-amine hydrochloride has been evaluated in various preclinical models. Toxicity studies have shown that it has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, as with any new compound, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-methyl-2-(oxolan-2-yl)propan-1-amine hydrochloride (CAS No. 2138268-73-0) is a promising compound with diverse pharmacological activities. Its unique chemical structure and biological properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.